Cas no 228273-28-7 (Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI))

• Product Name: Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI)
• CAS No: 228273-28-7
• MF: C₂₅H₃₀*₂O₂
• MW: 362.5045
• CID: 245104
• Update Time: 2025-05-25

Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI) Chemical and Physical Properties

Names and Identifiers

• Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI)
• POLY((M-PHENYLENEVINYLENE)-ALT-(2-METHO&

• MDL： MFCD05665550
• SMILES： C1([*])C=CC=C(/C=C/C2C=CC(/C=C/[*])=CC=2OCOCC(CC)CCCC)C=1 |$;*;;;;;;;;;;;;;*;;;;;;;;;;;;;;$|

Computed Properties

• Isotope Atom Count: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: Brown solid.
• Solubility: Insoluble in water.

Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl](9CI)

Comprehensive Analysis of Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] (CAS No. 228273-28-7)

Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] (CAS No. 228273-28-7) is a high-performance conjugated polymer widely studied for its unique optoelectronic properties. This advanced material belongs to the class of π-conjugated polymers, which have gained significant attention in recent years due to their applications in organic electronics, flexible displays, and solar cell technologies. The compound's complex structure, featuring alternating phenylene and ethenediyl units with (2-ethylhexyl)oxy]methoxy side chains, contributes to its remarkable solubility and processability while maintaining excellent charge transport characteristics.

In the context of sustainable energy solutions, researchers have focused on Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] as a potential candidate for organic photovoltaics (OPVs). Its ability to absorb a broad spectrum of sunlight and efficiently convert it into electrical energy makes it particularly valuable for next-generation solar panels. Recent studies published in Nature Materials and Advanced Energy Materials have highlighted its promising power conversion efficiencies when used in bulk heterojunction solar cells.

The material's electroluminescent properties have also sparked interest in OLED (organic light-emitting diode) applications. With the global display market shifting toward flexible and foldable screens, Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] offers advantages in terms of mechanical flexibility and color purity. Major electronics manufacturers are actively investigating such conjugated polymers for use in wearable devices and rollable televisions, addressing the growing consumer demand for portable display technologies.

From a materials science perspective, the 2-ethylhexyloxy side chains in Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] play a crucial role in determining its solution processability and film-forming properties. This characteristic enables various solution-based deposition techniques such as spin-coating, inkjet printing, and slot-die coating, which are essential for large-scale, cost-effective manufacturing of organic electronic devices. The polymer's thermal stability and environmental resistance further enhance its commercial viability.

Recent advancements in polymer chemistry have allowed for precise control over the molecular weight and polydispersity of Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl], leading to improved charge carrier mobility. These developments address one of the key challenges in organic semiconductor research - balancing processability with electrical performance. The compound's HOMO-LUMO levels have been carefully engineered to facilitate efficient charge injection and transport in electronic devices.

In the field of bioelectronics, researchers are exploring the potential of Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] for biocompatible sensors and neural interfaces. Its combination of electronic conductivity and mechanical softness makes it suitable for applications requiring conformable electronics that can interface with biological tissues. This aligns with current trends in personalized medicine and wearable health monitoring systems.

The synthesis of Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] typically involves palladium-catalyzed cross-coupling reactions, with careful optimization of reaction conditions to achieve the desired regioregularity and end-group fidelity. Recent publications in Macromolecules have detailed improved synthetic routes that enhance the polymer's batch-to-batch consistency - a critical factor for commercial applications. The material's structure-property relationships continue to be an active area of research, with computational modeling playing an increasingly important role in molecular design.

As the demand for eco-friendly electronics grows, Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] presents advantages in terms of reduced energy consumption during manufacturing compared to traditional inorganic semiconductors. Its potential for recycling and degradation under specific conditions is being investigated as part of broader efforts to develop sustainable electronic materials. These aspects resonate strongly with current consumer preferences for environmentally conscious products and corporate sustainability initiatives.

Looking ahead, the continued development of Poly[1,3-phenylene-1,2-ethenediyl[[(2-ethylhexyl)oxy]methoxy-1,4-phenylene]-1,2-ethenediyl] will likely focus on performance optimization through molecular engineering and device integration strategies. With the rapid advancement of printed electronics and Internet of Things (IoT) technologies, this versatile polymer is well-positioned to play a significant role in the next wave of electronic innovations. Ongoing research collaborations between academia and industry aim to translate the material's promising laboratory results into practical commercial applications within the coming decade.